Cas no 20071-00-5 (Angiotensin acetate)
Angiotensin acetate structure
Product Name:Angiotensin acetate
CAS No:20071-00-5
MF:C51H74N14O13
MW:1091.21927118301
CID:51461
PubChem ID:53229929
Update Time:2025-04-18
Angiotensin acetate Chemical and Physical Properties
Names and Identifiers
-
- Angiotensin acetate
- [ASN1,VAL5]-ANGIOTENSIN II
- (asn1,val5)-angiotensin ii acetate
- [ASN1,VAL5]-ANGIOTENSIN II ACETATE SALT
- ASN-ARG-VAL-TYR-VAL-HIS-PRO-PHE ACETATE SALT
- DTXSID50692818
- ASN-ARG-VAL-TYR-VAL-HIS-PRO-PHE acetate
- Y16 acetate(53-73-6 free base)
- AKOS030485986
- acetic acid;(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-5-(diaminomethylideneamino)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]pentanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
- Angiotensin amide acetate
- [Asn1, Val5]-Angiotensin II
- L-Asparaginyl-N~5~-(diaminomethylidene)-L-ornithyl-L-valyl-L-tyrosyl-L-valyl-L-histidyl-L-prolyl-L-phenylalanine--acetic acid (1/1)
- MFCD00167643
- 20071-00-5
- TS-10620
- TP2327L
- OJRHTSBKRRHZHU-IAQGTVMASA-N
-
- Inchi: 1S/C49H70N14O11.C2H4O2/c1-26(2)39(61-42(67)33(12-8-18-55-49(52)53)57-41(66)32(50)23-38(51)65)45(70)58-34(20-29-14-16-31(64)17-15-29)43(68)62-40(27(3)4)46(71)59-35(22-30-24-54-25-56-30)47(72)63-19-9-13-37(63)44(69)60-36(48(73)74)21-28-10-6-5-7-11-28;1-2(3)4/h5-7,10-11,14-17,24-27,32-37,39-40,64H,8-9,12-13,18-23,50H2,1-4H3,(H2,51,65)(H,54,56)(H,57,66)(H,58,70)(H,59,71)(H,60,69)(H,61,67)(H,62,68)(H,73,74)(H4,52,53,55);1H3,(H,3,4)/t32-,33-,34-,35-,36-,37-,39-,40-;/m0./s1
- InChI Key: OJRHTSBKRRHZHU-IAQGTVMASA-N
- SMILES: O=C([C@H](CC1=CN=CN1)NC([C@H](C(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C(C)C)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CC(N)=O)N)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O.OC(C)=O
Computed Properties
- Exact Mass: 1090.56000
- Monoisotopic Mass: 1090.556
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 14
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 78
- Rotatable Bond Count: 28
- Complexity: 1990
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 452A^2
Experimental Properties
- Color/Form: White powder
- PSA: 449.43000
- LogP: 2.87130
Angiotensin acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | CA9525-100mg |
Angiotensin acetate |
20071-00-5 | ≥97% | 100mg |
¥2150.00 元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | CA9525-25mg |
Angiotensin acetate |
20071-00-5 | ≥97% | 25mg |
¥675元 | 2023-09-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A66590-100mg |
Angiotensin acetate |
20071-00-5 | BR,98% | 100mg |
¥2432.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A66590-1g |
Angiotensin acetate |
20071-00-5 | BR,98% | 1g |
¥9422.0 | 2023-09-08 | |
| TRC | A638168-5mg |
Angiotensin Acetate |
20071-00-5 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A638168-10mg |
Angiotensin Acetate |
20071-00-5 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A638168-50mg |
Angiotensin Acetate |
20071-00-5 | 50mg |
$ 230.00 | 2022-06-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-337531-100 mg |
Angiotensin acetate, |
20071-00-5 | 100MG |
¥1,880.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-337531A-500 mg |
Angiotensin acetate, |
20071-00-5 | 500MG |
¥3,761.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-337531-100mg |
Angiotensin acetate, |
20071-00-5 | 100mg |
¥1880.00 | 2023-09-05 |
Angiotensin acetate Related Literature
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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